4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C19H16N4O5S2/c1-23(12-14-4-2-10-27-14)30(25,26)15-8-6-13(7-9-15)17(24)20-19-22-21-18(28-19)16-5-3-11-29-16/h2-11H,12H2,1H3,(H,20,22,24)
• InChI Key: JAIPBHNTHGMQDK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C19H16N4O5S2
• Molecular Weight: 444.5 g/mol

Description

4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H16N4O5S2 and its molecular weight is 444.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The compound 4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide and its derivatives have been studied for their potential anticancer activities. Research indicates that certain derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines. For instance, compounds have been designed and synthesized starting from 2-(4-methylphenyl)acetic acid and evaluated for their anticancer activity, showing higher activities than the reference drug etoposide in some cases (Ravinaik et al., 2021). Additionally, benzamide derivatives of 1,3,4-oxadiazole have been synthesized and showed significant activity against breast cancer cell lines, highlighting the potential of these compounds in anticancer research (Salahuddin et al., 2014).

Antimicrobial and Antiplasmodial Activities

The compound and its derivatives have also been investigated for antimicrobial and antiplasmodial activities. A study on N-acylated furazan-3-amine derivatives showed activity against different strains of Plasmodium falciparum, revealing significant structure-activity relationships and promising activity for benzamides against malaria (Hermann et al., 2021). Furthermore, azole derivatives obtained from furan-2-carbohydrazide exhibited activity against tested microorganisms, underscoring the potential of these compounds in addressing antimicrobial resistance (Başoğlu et al., 2013).

Nematicidal and Antibacterial Properties

Some novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety have shown good nematocidal activity against Bursaphelenchus xylophilus, presenting a new avenue for the development of nematicides (Liu et al., 2022). Additionally, novel (4-methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles have been synthesized and demonstrated antibacterial activity, contributing to the search for new antimicrobial agents (Aghekyan et al., 2020).